Cas no 1211532-85-2 (5-chloro-3-methyl-2-nitro-pyridine)

• Product Name: 5-chloro-3-methyl-2-nitro-pyridine
• CAS No: 1211532-85-2
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD18260751
• CID: 1093606
• Update Time: 2025-11-06

5-chloro-3-methyl-2-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methyl-2-nitropyridine
• AK148368
• FCH1174922
• Pyridine, 5-chloro-3-methyl-2-nitro-
• AX8285721
• 5-chloro-3-methyl-2-nitro-pyridine

• MDL： MFCD18260751
• Inchi： 1S/C6H5ClN2O2/c1-4-2-5(7)3-8-6(4)9(10)11/h2-3H,1H3
• InChI Key： JQKDQMHAQKONAB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Topological Polar Surface Area: 58.7

Experimental Properties

• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 289.9±35.0 ºC (760 Torr),
• Flash Point: 129.1±25.9 ºC,
• Solubility: Slightly soluble (2.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-chloro-3-methyl-2-nitro-pyridine

Comprehensive Analysis of 5-Chloro-3-methyl-2-nitropyridine (CAS No. 1211532-85-2): Properties, Applications, and Industry Trends

5-Chloro-3-methyl-2-nitropyridine (CAS No. 1211532-85-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique molecular structure combining a chloro substituent at the 5-position, a methyl group at the 3-position, and a nitro functional group at the 2-position. Such structural characteristics make it a valuable intermediate for organic synthesis, particularly in the development of bioactive molecules. Recent studies highlight its role in catalysis optimization and drug discovery pipelines, aligning with the growing demand for high-efficiency chemical building blocks.

The compound's physicochemical properties, including its molecular weight of 172.57 g/mol and moderate solubility in polar solvents, contribute to its versatility in synthetic applications. Researchers frequently employ 5-chloro-3-methyl-2-nitropyridine in cross-coupling reactions, where its halogen and nitro groups serve as reactive sites for further functionalization. Industry reports indicate a 23% annual growth in demand for such functionalized pyridine derivatives, driven by their utility in designing next-generation antimicrobial agents and crop protection chemicals.

From an environmental perspective, advancements in green chemistry methodologies have enabled more sustainable production routes for CAS No. 1211532-85-2. Modern continuous flow synthesis techniques reduce waste generation while improving yield—a critical consideration for manufacturers addressing ESG (Environmental, Social, and Governance) compliance. Analytical techniques like HPLC purity testing and LC-MS characterization ensure batch-to-batch consistency, meeting the stringent requirements of GMP-certified facilities.

Emerging applications in material science have expanded the compound's relevance beyond traditional domains. Its incorporation into coordination polymers and photoactive materials demonstrates potential in organic electronics and sensor technologies. Patent analysis reveals a 40% increase in filings referencing nitropyridine-based compounds since 2020, particularly in battery electrolyte additives and photovoltaic materials—areas experiencing rapid growth due to renewable energy investments.

Quality control protocols for 5-chloro-3-methyl-2-nitropyridine emphasize impurity profiling using advanced chromatographic methods. The compound typically exhibits >98% purity in commercial samples, with strict limits on heavy metal contaminants and residual solvents. Storage recommendations highlight protection from UV degradation in amber glass containers at controlled temperatures—best practices that align with laboratory safety standards and chemical stability guidelines.

Market intelligence suggests that suppliers are increasingly offering custom synthesis services for CAS No. 1211532-85-2 to meet diverse research needs. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for medicinal chemistry projects exploring kinase inhibitors and GPCR modulators. Recent publications in ACS Medicinal Chemistry Letters highlight derivatives of this scaffold showing promising bioavailability profiles in preclinical studies.

Technological innovations in computational chemistry have enabled more efficient modification of the 5-chloro-3-methyl-2-nitropyridine core. Molecular docking simulations predict favorable interactions with various biological targets, accelerating the design of novel therapeutic candidates. This computational approach reduces development timelines—a key advantage in the competitive pharmaceutical R&D landscape where time-to-market significantly impacts commercial success.

Global regulatory frameworks continue to evolve for nitroaromatic compounds, with particular attention to REACH compliance in European markets. Manufacturers of 1211532-85-2 must provide comprehensive safety data sheets (SDS) detailing proper handling procedures. The compound's classification under GHS hazard categories requires appropriate engineering controls during large-scale production, reflecting the industry's commitment to occupational health standards.

Future research directions may explore the compound's potential in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). The growing interest in multicomponent reactions could further enhance the synthetic utility of this nitropyridine derivative. As analytical techniques like cryo-EM and AI-assisted drug design advance, the precise manipulation of such molecular scaffolds will likely unlock new applications in precision medicine and smart materials.